
Application Note: Protocol for Using ALV2 in In-
Vitro Cell Culture

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ALV2

Cat. No.: B10827672 Get Quote

Audience: Researchers, scientists, and drug development professionals in immunology and

oncology.

Introduction: ALV2 is a potent and selective molecular glue degrader that targets Helios

(IKZF2), a zinc-finger transcription factor.[1][2] Helios is critical for maintaining the stable,

suppressive phenotype of regulatory T (Treg) cells, particularly within the inflammatory tumor

microenvironment.[1][2] ALV2 functions by binding to the E3 ubiquitin ligase substrate receptor

Cereblon (CRBN), which then recruits Helios for ubiquitination and subsequent proteasomal

degradation.[1] By destabilizing Treg cells, ALV2 presents a promising therapeutic strategy to

enhance anti-tumor immunity. This document provides detailed protocols for utilizing ALV2 in

in-vitro cell culture to study Helios degradation and its functional consequences.

Mechanism of Action
ALV2 acts as a "molecular glue" to induce the proximity of Helios and the E3 ubiquitin ligase

component, Cereblon (CRBN). This induced proximity leads to the polyubiquitination of Helios,

marking it for degradation by the 26S proteasome. The degradation of Helios can disrupt the

immunosuppressive function of Treg cells.
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Helios Degradation Workflow

1. Seed Jurkat Cells
(e.g., 1x10^6 cells/well)

2. Treat with ALV2
(0.1 - 10 µM) and DMSO control

3. Incubate
(e.g., 18 hours)

4. Harvest & Lyse Cells
(RIPA Buffer + Protease Inhibitors)

5. Protein Quantification
(BCA Assay)

6. SDS-PAGE & Transfer

7. Western Blot
(Primary Abs: Anti-Helios, Anti-Actin)

8. Image & Analyze
(Quantify band intensity)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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